molecular formula C13H17NO3S B8409131 Ethyl 1-(3-thiophenecarbonyl)-3-piperidinecarboxylate

Ethyl 1-(3-thiophenecarbonyl)-3-piperidinecarboxylate

Cat. No.: B8409131
M. Wt: 267.35 g/mol
InChI Key: VXRIDXZVLBNXBF-UHFFFAOYSA-N
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Description

Ethyl 1-(3-thiophenecarbonyl)-3-piperidinecarboxylate is a useful research compound. Its molecular formula is C13H17NO3S and its molecular weight is 267.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO3S

Molecular Weight

267.35 g/mol

IUPAC Name

ethyl 1-(thiophene-3-carbonyl)piperidine-3-carboxylate

InChI

InChI=1S/C13H17NO3S/c1-2-17-13(16)10-4-3-6-14(8-10)12(15)11-5-7-18-9-11/h5,7,9-10H,2-4,6,8H2,1H3

InChI Key

VXRIDXZVLBNXBF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCCN(C1)C(=O)C2=CSC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Commercially available 3-thiophene carboxylic acid (166.5 mg; 1.30 mmol) was suspended in dichloromethane (7 ml), and commercially available 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (252.8 mg; 1.32 mmol) was added. This mixture was allowed to stir at ambient temperature for 1 hour. Ethyl nipecotate (201 μl; 1.3 mmol) was then added, and stirring was continued for approximately 18 hours. The reaction mixture was then diluted with fresh dichloromethane and washed with water. The dichloromethane was dried with anhydrous potassium carbonate and evaporated at ambient temperature under reduced pressure. The crude material was purified by high-vacuum distillation at approximately 225° C./0.1 torr, and further by chromatography on silica, eluting with 50% ethyl acetate in hexane, giving ethyl 1-(3-thiophenecarbonyl)-3-piperidinecarboxylate (66.3 mg) as a colorless oil. MS m/z (positive ion) 268 (MH+; 100).
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166.5 mg
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252.8 mg
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201 μL
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7 mL
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0 (± 1) mol
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